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Cat. No.: B12793677
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Dithioformic acid, the simplest of the dithiocarboxylic acids, is a reactive and intriguing

molecule with potential applications in organic synthesis and as a ligand in coordination

chemistry. Its synthesis from the readily available and inexpensive feedstock, carbon disulfide,

presents a direct route to this fundamental sulfur-containing organic acid. This technical guide

provides a comprehensive overview of the core principles and methodologies for the synthesis

of dithioformic acid from carbon disulfide. It includes detailed, albeit model, experimental

protocols, a summary of relevant quantitative data, and visualizations of the reaction pathway

and experimental workflow to facilitate a deeper understanding for researchers, scientists, and

professionals in drug development.

Introduction
Carbon disulfide (CS₂) is a versatile C1 building block in synthetic chemistry, renowned for its

reactivity towards nucleophiles. The electrophilic nature of the carbon atom in CS₂ allows for

the facile formation of carbon-sulfur bonds, providing a gateway to a wide array of organosulfur
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compounds. Among these, dithiocarboxylic acids and their derivatives are of significant interest

due to their unique chemical properties and biological activities.

The synthesis of dithioformic acid (HCSSH) from carbon disulfide is predicated on the

nucleophilic addition of a hydride equivalent to the C=S double bond of CS₂. This reaction

initially forms a dithioformate salt, which can then be protonated to yield the free acid. While

dithioformic acid itself is known to be unstable, its synthesis and in situ use, or the isolation of

its more stable salt forms, are of practical importance. This guide will detail a feasible synthetic

approach, provide key characterization data, and illustrate the underlying chemical

transformations.

Core Synthesis Pathway
The most direct and conceptually simple approach to the synthesis of dithioformic acid from

carbon disulfide involves a two-step process:

Formation of a Dithioformate Salt: A strong hydride-donating reagent, such as sodium

hydride (NaH), is reacted with carbon disulfide in an aprotic solvent. The hydride anion acts

as a nucleophile, attacking the electrophilic carbon atom of CS₂ to form the sodium salt of

dithioformic acid (sodium dithioformate).

Acidification: The resulting dithioformate salt is carefully acidified with a non-oxidizing acid,

such as phosphoric acid, to protonate the dithioformate anion and generate the free

dithioformic acid.

The overall reaction can be summarized as follows:

Step 1: Salt Formation CS₂ + NaH → Na⁺[HC(S)S]⁻

Step 2: Acidification Na⁺[HC(S)S]⁻ + H⁺ → HCSSH + Na⁺

Experimental Protocols
The following protocols are provided as a representative guide for the synthesis of

dithioformic acid. Caution: These reactions should be performed in a well-ventilated fume

hood by trained personnel, as carbon disulfide is highly flammable and volatile, and sodium

hydride is a reactive and flammable solid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#synthesis-of-dithioformic-acid-from-carbon-disulfide-an-in-depth-technical-guide
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#synthesis-of-dithioformic-acid-from-carbon-disulfide-an-in-depth-technical-guide
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#synthesis-of-dithioformic-acid-from-carbon-disulfide-an-in-depth-technical-guide
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#synthesis-of-dithioformic-acid-from-carbon-disulfide-an-in-depth-technical-guide
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#synthesis-of-dithioformic-acid-from-carbon-disulfide-an-in-depth-technical-guide
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#synthesis-of-dithioformic-acid-from-carbon-disulfide-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12793677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Sodium Dithioformate
Materials:

Sodium hydride (NaH), 60% dispersion in mineral oil

Carbon disulfide (CS₂), anhydrous

Tetrahydrofuran (THF), anhydrous

Anhydrous hexane

Nitrogen or Argon gas for inert atmosphere

Schlenk flask and other appropriate glassware

Procedure:

In a dry Schlenk flask under an inert atmosphere of nitrogen or argon, a suspension of

sodium hydride (1.0 eq) in anhydrous THF is prepared. The mineral oil from the NaH

dispersion should be washed away with anhydrous hexane prior to the addition of THF.

The flask is cooled to 0 °C in an ice bath.

Carbon disulfide (1.1 eq), dissolved in anhydrous THF, is added dropwise to the stirred

suspension of sodium hydride over a period of 30 minutes.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and is stirred for an additional 2-3 hours.

The formation of the sodium dithioformate product, which may precipitate from the solution,

can be observed.

The solvent can be removed under reduced pressure to yield the crude sodium

dithioformate, which can be used in the next step without further purification.

Synthesis of Dithioformic Acid
Materials:
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Crude sodium dithioformate from the previous step

Phosphoric acid (H₃PO₄), 85%

Anhydrous diethyl ether

Anhydrous sodium sulfate (Na₂SO₄)

Nitrogen or Argon gas for inert atmosphere

Procedure:

The crude sodium dithioformate is suspended in anhydrous diethyl ether in a flask under an

inert atmosphere and cooled to -10 °C.

A pre-cooled solution of phosphoric acid (1.0 eq) in anhydrous diethyl ether is added

dropwise to the stirred suspension.

The reaction mixture is stirred at -10 °C for 1 hour. The formation of a precipitate of sodium

phosphate will be observed.

The reaction mixture is filtered under an inert atmosphere to remove the inorganic salts.

The ethereal solution of dithioformic acid is dried over anhydrous sodium sulfate.

The solution of dithioformic acid can be used directly for subsequent reactions. Due to its

instability, isolation of pure dithioformic acid is challenging and it is often used in solution.

Data Presentation
Quantitative data for dithioformic acid is not extensively available in the literature. The

following tables summarize key physical properties and expected spectroscopic characteristics

based on available data and comparison with similar compounds.

Table 1: Physical Properties of Dithioformic Acid
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Property Value

Molecular Formula CH₂S₂

Molecular Weight 78.17 g/mol

Appearance Expected to be an unstable liquid

Boiling Point Not well-documented due to instability

pKa Estimated to be acidic

Table 2: Spectroscopic Data for Dithioformic Acid and its Salt

Technique
Dithioformic Acid
(Expected)

Sodium Dithioformate
(Expected)

¹H NMR

Singlet around 10-12 ppm

(acidic proton), Singlet around

5-6 ppm (C-H proton)

Singlet around 4-5 ppm (C-H

proton)

¹³C NMR
Signal > 200 ppm for the C=S

carbon

Signal in a similar region to the

free acid for the C=S carbon

IR (cm⁻¹)
~2550 (S-H stretch), ~1200-

1050 (C=S stretch)
~1200-1050 (C=S stretch)

Mandatory Visualizations
Reaction Pathway for Dithioformic Acid Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#synthesis-of-dithioformic-acid-from-carbon-disulfide-an-in-depth-technical-guide
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#synthesis-of-dithioformic-acid-from-carbon-disulfide-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12793677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Salt Formation
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Caption: Reaction pathway for the synthesis of dithioformic acid from carbon disulfide.

Experimental Workflow for Dithioformic Acid Synthesis
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Caption: Experimental workflow for the two-step synthesis of dithioformic acid.
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Conclusion
The synthesis of dithioformic acid from carbon disulfide via a dithioformate salt intermediate

is a direct and feasible route to this fundamental organosulfur compound. While the inherent

instability of the final product presents challenges for its isolation and handling, the

methodologies outlined in this guide provide a solid foundation for its preparation and in situ

utilization. The provided experimental protocols, data summaries, and graphical

representations are intended to serve as a valuable resource for researchers and professionals

engaged in the fields of organic synthesis, coordination chemistry, and drug development,

enabling further exploration of the chemistry and potential applications of dithioformic acid.

Further research into stabilizing the acid, perhaps through the formation of stable complexes or

derivatives, could open up new avenues for its practical use.

To cite this document: BenchChem. [Synthesis of Dithioformic Acid from Carbon Disulfide:
An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12793677/docs#synthesis-of-dithioformic-acid-from-
carbon-disulfide-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12793677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

